N-[(3-nitrophenyl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine

• IUPAC Name: N-[(3-nitrophenyl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine
• InChI: InChI=1S/C12H9F3N4O2/c13-12(14,15)10-4-5-16-11(18-10)17-7-8-2-1-3-9(6-8)19(20)21/h1-6H,7H2,(H,16,17,18)
• InChI Key: GNRVNXMZFIOLDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CNC2=NC=CC(=N2)C(F)(F)F
• Molecular Formula: C12H9F3N4O2
• Molecular Weight: 298.22 g/mol

Description

N-[(3-nitrophenyl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine, also known as NTMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-[(3-nitrophenyl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine exerts its biological effects by inhibiting the activity of certain enzymes and proteins. Specifically, this compound has been shown to inhibit the activity of protein kinases, which play a critical role in various cellular processes, including cell growth, differentiation, and apoptosis. This compound has also been shown to inhibit the activity of histone deacetylases, which regulate gene expression by modifying chromatin structure.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound vary depending on the specific biological system being studied. In cancer cells, this compound has been shown to induce apoptosis and inhibit cell proliferation. In the central nervous system, this compound has been shown to have neuroprotective effects and improve cognitive function. In the cardiovascular system, this compound has been shown to reduce inflammation and improve vascular function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(3-nitrophenyl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine in lab experiments is its high potency and selectivity for its target enzymes and proteins. Additionally, this compound is relatively easy to synthesize and can be obtained in high purity. However, one of the limitations of using this compound is its potential toxicity, which can vary depending on the specific biological system being studied.

Future Directions

There are several future directions for the study of N-[(3-nitrophenyl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine. One potential direction is the development of this compound-based drugs for the treatment of cancer, inflammation, and infectious diseases. Another potential direction is the use of this compound as a tool to study the structure and function of specific proteins and enzymes. Additionally, further research is needed to fully understand the potential toxicity of this compound and its effects on different biological systems.

Synthesis Methods

The synthesis of N-[(3-nitrophenyl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine involves the reaction of 3-nitrobenzyl chloride with 4-(trifluoromethyl)pyrimidin-2-amine in the presence of a base. The resulting product is then purified using column chromatography to obtain this compound in high purity.

Scientific Research Applications

N-[(3-nitrophenyl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and infectious diseases. In biochemistry, this compound has been used as a tool to study the structure and function of proteins and enzymes. In pharmacology, this compound has been studied for its effects on various biological systems, including the central nervous system, cardiovascular system, and immune system.